N-(2,5-dichlorophenyl)-2-(2-pyridinylthio)acetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C13H10Cl2N2OS/c14-9-4-5-10(15)11(7-9)17-12(18)8-19-13-3-1-2-6-16-13/h1-7H,8H2,(H,17,18)
• InChI Key: HBQMEQGJIHDJRC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SCC(=O)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C13H10Cl2N2OS
• Molecular Weight: 313.2 g/mol

Description

N-(2,5-dichlorophenyl)-2-(2-pyridinylthio)acetamide, commonly known as DPTA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a range of research applications. In

Mechanism of Action

The mechanism of action of DPTA is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. Specifically, DPTA has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Additionally, DPTA has been shown to activate the nuclear factor kappa B (NF-κB) signaling pathway, which is involved in the regulation of immune responses.
Biochemical and Physiological Effects:
DPTA has been shown to have a variety of biochemical and physiological effects. In addition to its effects on cancer cells and the immune system, DPTA has been shown to have anti-inflammatory effects, as well as effects on cellular metabolism. Specifically, DPTA has been shown to increase the activity of the enzyme AMP-activated protein kinase (AMPK), which is involved in the regulation of cellular energy metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using DPTA in lab experiments is its ability to inhibit the activity of HDACs. This makes it a useful tool for studying the regulation of gene expression. Additionally, DPTA has been shown to have relatively low toxicity, making it a safer alternative to other compounds that may have similar effects. However, one limitation of using DPTA is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on DPTA. One area of interest is in the development of more effective synthesis methods for this compound, as well as the development of analogues with improved properties. Additionally, further research is needed to fully understand the mechanism of action of DPTA, as well as its potential applications in the treatment of cancer and other diseases. Finally, there is a need for more studies on the safety and toxicity of DPTA, particularly in vivo, in order to fully evaluate its potential as a research tool and therapeutic agent.

Synthesis Methods

The synthesis of DPTA involves the reaction of 2-chloro-5-nitrophenylamine with 2-pyridinethiol in the presence of a base. This reaction yields the intermediate 2-(2-pyridinylthio)-5-nitroaniline, which is then reduced to the corresponding amine using a reducing agent such as sodium dithionite. The resulting amine is then acetylated using acetic anhydride to yield the final product, N-(2,5-dichlorophenyl)-2-(2-pyridinylthio)acetamide.

Scientific Research Applications

DPTA has been shown to have a variety of potential applications in scientific research. One area of interest is in the study of cancer, as DPTA has been shown to inhibit the growth of cancer cells in vitro. Additionally, DPTA has been studied for its potential use as an anti-inflammatory agent, as well as for its effects on the immune system.